N-[4-(dimethylamino)benzylidene]-4-methylbenzenesulfonamide

• IUPAC Name: (NE)-N-[[4-(dimethylamino)phenyl]methylidene]-4-methylbenzenesulfonamide
• InChI: InChI=1S/C16H18N2O2S/c1-13-4-10-16(11-5-13)21(19,20)17-12-14-6-8-15(9-7-14)18(2)3/h4-12H,1-3H3/b17-12+
• InChI Key: CDVGDFCTSDMNJN-SFQUDFHCSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N=CC2=CC=C(C=C2)N(C)C
• Isomeric SMILES: CC1=CC=C(C=C1)S(=O)(=O)/N=C/C2=CC=C(C=C2)N(C)C
• Molecular Formula: C16H18N2O2S
• Molecular Weight: 302.4 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a hydrazone compound (E)-N′-[4-(dimethylamino)benzylidene]-4-hydroxybenzohydrazide hemihydrate (DMABHBH) was synthesized and single crystals of DMABHBH were grown by solvent evaporation method at room temperature. Another study reported the synthesis of novel complexes of 4-dimethylaminobenzaldehyde (DMAB) with two NLO active compounds, p-aminoacetanilide (PAA) and p-nitroaniline (PNA), by solid state synthetic route.

Molecular Structure Analysis

The molecular structure of similar compounds has been analyzed using various techniques. For example, the molecular structure of DMABHBH compound was confirmed by 1H and 13C nuclear magnetic resonance techniques. The X-ray crystal structure was elucidated at 173 K by single crystal X-ray diffraction. Another study reported the molecular and crystal structure of 4-[(p-N,N-Dimethylamino)Benzylidene]-2-Phenyloxazole-5-One by single crystal X-ray diffraction study.

Chemical Reactions Analysis

The chemical reactions of similar compounds have been studied. For instance, the phase diagram representing solid–liquid equilibrium of entire range of composition and thermodynamic studies of two binary organic systems of 4-dimethylaminobenzaldehyde (DMAB) with two NLO active compounds, p-aminoacetanilide (PAA) and p-nitroaniline (PNA), have been studied by solid state synthetic route.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been analyzed. For instance, the TGA and DTA studies were performed to understand the physico-chemical, thermal behavior and unique identity of newly synthesized organic complexes. The absorption spectrum of DMABPAA and DMABPNA showed intra-molecular charge-transfer (ICT) excited state absorption at 258 and 241 nm, respectively.

Scientific Research Applications

Synthesis of Azine Moieties

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Non-Linear Optical (NLO) Properties

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Precursor for Heterocyclic Compounds

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Ligands/Complexing Agents

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Biological Properties

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Anticancer Activity

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Removal of Organic Dyes

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Synthesis of Ethenylquinoxalines

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Safety and Hazards

The safety data sheet for a similar compound, p-Dimethylaminobenzaldehyde, indicates that it is harmful if swallowed. It advises against food, drug, pesticide or biocidal product use. It also suggests that contaminated clothing and protective equipment should be removed before entering eating areas.

Future Directions

The future directions for the study of such compounds could include further exploration of their potential applications in various fields such as nonlinear optics, information technology, and industrial applications. Additionally, more research could be conducted to understand their physiological and biological activities.

Mechanism of Action

Target of Action

Similar compounds have been used as precursors for the synthesis of new nonlinear optical chromophores .

Biochemical Pathways

The compound is involved in the synthesis of new, effective nonlinear optical (NLO) chromophores . These chromophores are part of the larger family of heterocyclic compounds, which have found wide application in the synthesis of NLO chromophores .

Result of Action

The compound serves as a precursor for new nonlinear optical chromophores with potentially high first hyperpolarizability values . These chromophores find use in the design of devices for information storage and fast processing .